Cas no 125721-54-2 (Benzeneacetic acid, 2-[(4-fluorophenyl)methoxy]-)

Benzeneacetic acid, 2-[(4-fluorophenyl)methoxy]- structure
125721-54-2 structure
Product Name:Benzeneacetic acid, 2-[(4-fluorophenyl)methoxy]-
CAS No:125721-54-2
MF:C15H13FO3
MW:260.260328054428
CID:1218456
PubChem ID:11974810
Update Time:2025-04-20

Benzeneacetic acid, 2-[(4-fluorophenyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, 2-[(4-fluorophenyl)methoxy]-
    • 2-[2-[(4-fluorophenyl)methoxy]phenyl]acetic acid
    • 125721-54-2
    • DTXSID30474992
    • AKOS019308995
    • 2-{2-[(4-Fluorobenzyl)oxy]phenyl}acetic acid
    • VSELOFRWKPAAJM-UHFFFAOYSA-N
    • SCHEMBL5092502
    • Inchi: 1S/C15H13FO3/c16-13-7-5-11(6-8-13)10-19-14-4-2-1-3-12(14)9-15(17)18/h1-8H,9-10H2,(H,17,18)
    • InChI Key: VSELOFRWKPAAJM-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)COC1C=CC=CC=1CC(=O)O

Computed Properties

  • Exact Mass: 260.08487243g/mol
  • Monoisotopic Mass: 260.08487243g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 46.5Ų
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